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Shanghai, China — December 13, 2025 — In the competitive landscape of textile manufacturing,
the selection of high-performance and cost-effective dyes is paramount. This guide provides a
comprehensive comparative analysis of Sulphur Red 6 against other prominent red dyes used
in the industry, specifically Reactive Red 195, Disperse Red 60, and Vat Red 1. This report is
tailored for researchers, scientists, and textile development professionals, offering a detailed
examination of performance characteristics based on standardized testing protocols, supported
by experimental data.

Executive Summary

Sulphur Red 6 is a sulphur dye commonly used for dyeing cellulosic fibers such as cotton,
viscose, and linen.[1][2] It is valued for its cost-effectiveness and good wash fastness.
However, its performance, particularly in terms of brightness and color fastness to light and
rubbing, varies when compared to other dye classes. Reactive dyes, such as Reactive Red
195, offer brilliant shades and excellent wet fastness properties due to the covalent bond they
form with the fiber.[3][4] Disperse dyes like Disperse Red 60 are the primary choice for
synthetic fibers, particularly polyester, offering high light fastness.[5][6] Vat dyes, including Vat
Red 1, are known for their exceptional all-around fastness properties, making them suitable for
textiles that require high durability.[7][8] This guide will delve into a quantitative comparison of
these dyes, outline the methodologies for their evaluation, and discuss their application and
environmental profiles.
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Comparative Performance Data

The performance of Sulphur Red 6 and its alternatives was evaluated based on standardized
ISO test methods. The following tables summarize the key performance indicators for each dye

class.

Table 1: General Properties and Applications

Reactive Red

Disperse Red

Property Sulphur Red 6 Vat Red 1
195 60
Reactive Red )
C.l. Name Sulphur Red 6 195 Disperse Red 60 VatRed 1
CAS No. 1327-85-1[2] 93050-79-4[9] 17418-58-5[6] 2379-74-0[7]
Molecular ] C31H19CIN7NasO C18H10Cl202S2[7
Not well-defined C20H13NO4[6]
Formula 19S6[9] ]

Primary Fiber

Cotton, Viscose,

Cotton, Viscose,

Polyester[5]

Cotton, Viscose,

Linen[10] Linen[11] Silk[7]
Bright Bluish Bright Bluish Bright Bluish
Shade Bordeaux|[2] _
Red[12] Red[13] Pink/Red[7]
Table 2: Color Fastness Properties (ISO Standards)
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Fastness Test Sulphur Reactive Disperse
Property Method Red 6 Red 195 Red 60

Vat Red 1

4 (1/1 depth),
ISO 105-B02  3-4[14] 5-6[9] 7[5] 5-6 (2/1
depth)[8]

Light

Fastness

Washing
Fastness
(Color

Change)

ISO 105-C06  3-4[14] 4-5[9] 4-5[5] 5[7]

Washing

4-5 (Cotton)
Fastness ISO 105-C06 2-3[14] ] 5 (Cotton)[5] 4-5[7]
(Staining)

Rubbing
Fastness ISO 105-X12 - 4-5[15] 4-5[16] -

(Dry)

Rubbing
Fastness ISO 105-X12 - 3-4[15] 4-5[16] -
(Wet)

Acid

_ - 4[14] - - -
Resistance

Alkali

] - 2[14] - - -
Resistance

Perspiration
ISO 105-E04 2-3[14] 4[9] - -
Fastness

Sublimation
ISO 105-P01 - - 5[16] -
Fastness

Fastness ratings are on a scale of 1 to 5 for most tests (5 being excellent), and 1 to 8 for light
fastness (8 being excellent).[17]

Table 3: Dyeing Efficiency and Environmental Profile
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Reactive Red Disperse Red
Parameter Sulphur Red 6 Vat Red 1
195 60
Typical Moderate to ) )
] 70-90%]18][19] High High
Exhaustion % Good
Typical Fixation )
Moderate 85-97%][15] - High

%

High TDS (salts), Surfactants,

Key Effluent ) ) i ] ) High pH,
Sulfide, high pH unfixed dye, dispersing ]
Concern . reducing agents
high/low pH agents[20]
Typical TDS in ) Lower than ionic )
Variable 2950 - 3720[21] Variable
Effluent (mg/L) dyes

Experimental Protocols

The data presented in this guide is based on standardized test methods from the International
Organization for Standardization (1ISO). Below are the detailed methodologies for the key
experiments cited.

Color Fastness to Light (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (D65).

o Apparatus: A xenon-arc lamp fading apparatus.

e Procedure: A specimen of the dyed textile is exposed to light from a xenon-arc lamp under
specified conditions of temperature and humidity. A part of the specimen is shielded to
provide an unexposed area for comparison. Simultaneously, a set of blue wool light fastness
standards are exposed.

» Evaluation: The change in color of the exposed portion of the specimen is assessed by
comparing it with the unexposed portion. The assessment is done using the Grey Scale for
assessing change in colour. The light fastness rating is determined by identifying which of
the blue wool standards shows a similar amount of fading.
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Color Fastness to Washing (ISO 105-C06)

This test evaluates the resistance of the color of textiles to domestic or commercial laundering
procedures.

o Apparatus: A laboratory washing machine (e.g., Launder-Ometer) capable of maintaining a
specified temperature.

e Procedure: A dyed specimen is stitched between two pieces of undyed adjacent fabric (one
of the same fiber type and one of a different, specified type). The composite specimen is
then laundered in a solution containing a standard detergent under specified conditions of
temperature, time, and mechanical agitation. Stainless steel balls are added to provide
abrasive action.

» Evaluation: After laundering and drying, the change in color of the dyed specimen is
assessed using the Grey Scale for assessing change in colour. The degree of staining on the
adjacent fabrics is evaluated using the Grey Scale for assessing staining.

Color Fastness to Rubbing (ISO 105-X12)

This method assesses the amount of color transferred from the surface of a colored textile to
other surfaces by rubbing.

o Apparatus: A crockmeter (rubbing fastness tester).

e Procedure: A dyed specimen is mounted on the base of the crockmeter. A white cotton
rubbing cloth is fixed to the rubbing finger. The test is performed under both dry and wet
conditions. For the wet test, the rubbing cloth is wetted to a specified moisture content. The
rubbing finger is then moved back and forth across the specimen for a specified number of
cycles with a constant downward force.

o Evaluation: The amount of color transferred to the white rubbing cloth is assessed by
comparing it with the Grey Scale for assessing staining.

Visualization of Processes

To further elucidate the concepts discussed, the following diagrams illustrate the general
workflow of textile dyeing and the logical framework for dye selection.
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Caption: General workflow of the textile dyeing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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